
Personal protective equipment for handling 3-
Cyano-D-Phenylalanine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Cyano-D-Phenylalanine

Cat. No.: B556621 Get Quote

Essential Safety and Handling Guide for 3-Cyano-D-
Phenylalanine
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 3-Cyano-D-phenylalanine. Following these

procedures is essential for ensuring laboratory safety and proper chemical management.

Chemical and Physical Properties
A summary of the key quantitative data for 3-Cyano-D-phenylalanine is presented below.

Property Value Reference

CAS Number 263396-43-6 [1][2]

Molecular Formula C₁₀H₁₀N₂O₂ [1][2]

Molecular Weight 190.2 g/mol [1][2]

Purity ≥98% (HPLC) to ≥99% [1][2]

Appearance Beige crystalline powder [2]

Storage Temperature 0-8°C [2]
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following step-by-step protocol is mandatory for the safe handling of 3-
Cyano-D-phenylalanine.

Engineering Controls and Personal Protective
Equipment (PPE)
Prior to handling, ensure that the work area is properly equipped and that all required PPE is

worn.

Ventilation: Always handle 3-Cyano-D-phenylalanine in a well-ventilated area.[3] A

laboratory fume hood is the recommended engineering control to minimize inhalation

exposure.

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[3][4]

Skin and Body Protection: Wear appropriate protective gloves, such as nitrile gloves, and

clothing to prevent skin exposure.[3][4] Nitrile gloves are recommended for their resistance

to a wide range of chemicals.[5][6][7] A lab coat is mandatory.

Respiratory Protection: If exposure limits are exceeded or if irritation or other symptoms are

experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[3][8]

Summary of Required Personal Protective Equipment
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PPE Category Specification

Eye/Face Protection
Chemical safety goggles (conforming to EN166

or OSHA 29 CFR 1910.133)[3]

Hand Protection Nitrile gloves[5][6][7][9]

Body Protection Lab coat and appropriate protective clothing[3]

Respiratory Protection
NIOSH/MSHA or EN 149 approved respirator

(as needed)[3]

Handling the Solid Compound
Pre-Handling Check: Ensure the container is intact and properly labeled. Read the Safety

Data Sheet (SDS) thoroughly before first-time use.

Weighing and Transfer:

Perform all weighing and transfers within a fume hood to avoid generating and inhaling

dust.

Avoid creating dust.[3][10] Use appropriate tools (e.g., a chemical spatula) to handle the

powder.

Close the container tightly after use.[3]

Avoid Contact: Prevent contact with skin and eyes.[3] Do not breathe the dust.[3]

Hygiene: Wash hands thoroughly after handling, and before eating, drinking, or smoking.[3]

Preparing Solutions
Solvent Selection: Consult your experimental protocol for the appropriate solvent.

Dissolving:

Add the solid 3-Cyano-D-phenylalanine to the solvent slowly in a fume hood.
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Ensure the container with the solution is appropriately labeled with the chemical name,

concentration, solvent, and hazard information.

Emergency Procedures and First Aid
Immediate and appropriate first aid is critical in case of exposure.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[3][4]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes. Get medical attention.[3][4]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[3]

Ingestion

Clean mouth with water. Do NOT induce

vomiting. Call a POISON CENTER or

doctor/physician if you feel unwell.[3]

Disposal Plan
Proper disposal of 3-Cyano-D-phenylalanine and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Classification: This material should be disposed of as hazardous waste.[3]

Chemical Waste:

Collect waste solid 3-Cyano-D-phenylalanine and any solutions in a designated, labeled,

and sealed hazardous waste container.

Do not empty into drains.[3]
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Contaminated Materials:

Dispose of contaminated gloves, weighing papers, and other disposable materials in the

designated hazardous waste container.

Container Disposal: Empty containers should be treated as hazardous waste and disposed

of through an approved waste disposal plant.[3]

Regulatory Compliance: All chemical waste generators must consult local, regional, and

national hazardous waste regulations to ensure complete and accurate classification and

disposal.[3]

Handling Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of 3-Cyano-D-
phenylalanine from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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